N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(piperidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-(1-methyl-2-oxo-3,4-dihydroquinolin-6-yl)-4-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C22H25N3O4S/c1-24-20-11-8-18(15-17(20)7-12-21(24)26)23-22(27)16-5-9-19(10-6-16)30(28,29)25-13-3-2-4-14-25/h5-6,8-11,15H,2-4,7,12-14H2,1H3,(H,23,27)
• InChI Key: NCZCQODYVXLSAC-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)CCC2=C1C=CC(=C2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCC4
• Molecular Formula: C22H25N3O4S
• Molecular Weight: 427.5 g/mol

Description

N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-(piperidin-1-ylsulfonyl)benzamide is a useful research compound. Its molecular formula is C22H25N3O4S and its molecular weight is 427.52. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Applications

Anticonvulsant Properties : Research has delved into the development of new anticonvulsants, leading to the synthesis of N-substituted 1,2,3,4-tetrahydroisoquinolines to explore their structure-activity relationships. The derivative 1-(4'-bromophenyl)-6,7-dimethoxy-2-(piperidin-1-ylacetyl) showed high potency against audiogenic seizures in DBA/2 mice, comparable to talampanel, a noncompetitive alpha-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) antagonist used in clinical trials as an anticonvulsant agent. This highlights the compound's potential as a novel anticonvulsant agent with a tetrahydroisoquinoline skeleton, acting through noncompetitive AMPA receptor modulation (Gitto et al., 2006).

Materials Science and Chemistry

Fluorescent Derivatives for Sensing and Polymers : The synthesis of new fluorescent derivatives, including those of 1,8-naphthalimide, and their copolymerization with methyl methacrylate has been explored. This led to copolymers with intense color and/or fluorescence, stable against solvents. The chemical bonding of synthesized monomers in polymers was confirmed, and the compounds demonstrated a positive stabilizing effect on the photodegradation of poly(methyl methacrylate), indicating their potential applications in materials science for creating materials with bright whiteness and intense fluorescence (Konstantinova & Miladinova, 2009).